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The table below summarizes key experimental data for roxindole at recombinant human dopamine

receptors, based on receptor binding and [35S]GTPγS functional assays [1] [2].

Receptor
Binding
Affinity (pKi)

Functional
Potency (pEC₅₀)

Efficacy (Eₘₐ₅, % of
Dopamine)

Functional Action

Dopamine D2
(short)

8.55 7.88 10.5% Weak Partial Agonist
/ Antagonist

Dopamine D3 8.93 9.23 30.0% Partial Agonist

Dopamine D4
(4-repeat)

8.23 7.69 35.1% Partial Agonist

Key conclusions from this data:

Highest Potency at D3 Receptors: Roxindole is over 20 times more potent at activating D3
receptors than D2 or D4 receptors [1] [2].

Differential Efficacy: It acts as a weak agonist at D2 receptors but shows more robust partial agonist
activity at D3 and D4 receptors [1] [2].

D2 Receptor Blockade: Roxindole potently blocks dopamine-stimulated activity at D2 receptors
(pKB = 9.05), indicating strong antagonist potential at this subtype [1].
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Experimental Protocol Overview

The data was generated using standard and rigorous molecular pharmacology techniques [1] [2]:

Receptor Binding Assays

Purpose: To determine the affinity (pKi) of roxindole for each receptor.

Method: Using cell membranes expressing recombinant human dopamine receptors. The
assays measured the ability of roxindole to compete with the binding of a known radioactively-

labeled antagonist.

[35S]GTPγS Binding Assays

Purpose: To determine the functional potency (pEC₅₀) and efficacy (Eₘₐ₅) of roxindole.

Method: Using cell membranes expressing the receptors. When a receptor is activated by an
agonist, it stimulates the exchange of GDP for GTP on the G-protein. This assay measures the

binding of the non-hydrolyzable GTP analog [35S]GTPγS, which serves as a direct indicator of
G-protein activation and receptor functionality.

Roxindole's Agonist Action at D2-like Receptors

The following diagram illustrates the core concept of differential agonist efficacy revealed by the

[35S]GTPγS binding assay for D2-like receptors.
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The diagram above shows the general mechanism for measuring agonist-induced G-protein activation. The

key finding is that while roxindole binds to all three D2-like receptors, its ability to activate them differs

significantly [1].

Research Implications

Preferential D3 Activation: Its high potency and selectivity for D3 over D2 receptors suggest that its
potential antidepressant properties may be primarily mediated through D3 and/or 5-HT1A receptor

activation [1].
Complex In Vivo Effects: The combination of D2 antagonism and D3/D4 partial agonism makes

roxindole's overall effect on the dopaminergic system complex. This is consistent with in vivo rat
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studies showing that long-term treatment with roxindole did not induce desensitization of
presynaptic dopamine D2 receptors or behavioral supersensitivity of postsynaptic receptors,
which is a common issue with classical antipsychotics [3].

Contextual Comparison: The differential action of roxindole stands in contrast to the classic
dopamine agonist (-)-quinpirole, which, in the same study, acted as a partial agonist at D3 and D4

receptors but showed higher efficacy than dopamine itself at D2 receptors [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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